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Compound Name:
2,4-Dichloro-5-

hydroxybenzaldehyde

CAS No.: 56962-15-3

Cat. No.: B3037735

Get Quote

Executive Summary
2,4-Dichloro-5-hydroxybenzaldehyde (CAS: 56962-15-3) is a highly functionalized aromatic

building block characterized by a unique substitution pattern that offers orthogonal reactivity.[1]

Its structure features an electron-withdrawing dichlorinated core, a nucleophilic hydroxyl group,

and an electrophilic aldehyde moiety. This "push-pull" electronic profile makes it an invaluable

intermediate in the synthesis of bioactive heterocycles, particularly for antifungal, antibacterial,

and anti-inflammatory discovery programs.

This guide details the technical specifications, synthetic utility, and quality control protocols for

integrating this intermediate into pharmaceutical workflows.
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Property Specification

IUPAC Name 2,4-Dichloro-5-hydroxybenzaldehyde

CAS Number 56962-15-3

Molecular Formula C₇H₄Cl₂O₂

Molecular Weight 191.01 g/mol

Appearance Off-white to pale yellow crystalline solid

Solubility
Soluble in DMSO, Methanol, Ethanol; Sparingly

soluble in water

pKa (Predicted) ~7.2 (Phenolic OH)

Key Functionality
Electrophilic Aldehyde (-CHO), Nucleophilic

Phenol (-OH), Halogen Bonding (Cl)

Core Pharmaceutical Applications
Synthesis of Bioactive Schiff Bases (Azomethines)
The most prevalent application of 2,4-Dichloro-5-hydroxybenzaldehyde is in the synthesis of

Schiff bases. The presence of chlorine atoms at the 2- and 4-positions enhances the

lipophilicity of the resulting drug candidate, improving membrane permeability—a critical factor

for antimicrobial agents.

Mechanism: Condensation with primary amines (e.g., sulfonamides, aminophenols) yields

imines with potent biological activity.

Therapeutic Target: These derivatives often exhibit inhibitory activity against bacterial DNA

gyrase or fungal CYP51 enzymes.

Precursor for Heterocyclic Scaffolds
This intermediate serves as a "linchpin" for constructing fused heterocycles:

Benzofurans: Via O-alkylation followed by intramolecular cyclization.
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Coumarins: Via Knoevenagel condensation with active methylene compounds.

Quinazolines: Through cyclization with urea or guanidine derivatives.

Fragment-Based Drug Discovery (FBDD)
In SAR (Structure-Activity Relationship) studies, the chlorine atoms provide steric bulk and

opportunities for halogen bonding with protein targets, often increasing potency compared to

non-chlorinated analogs.

Experimental Protocols
Protocol A: General Synthesis of Antimicrobial Schiff
Bases
Objective: To synthesize a Schiff base derivative for biological screening.

Reagents:

2,4-Dichloro-5-hydroxybenzaldehyde (1.0 equiv)

Primary Aromatic Amine (e.g., 4-aminophenol) (1.0 equiv)

Ethanol (Absolute)[2]

Glacial Acetic Acid (Catalytic amount)

Step-by-Step Methodology:

Dissolution: In a 100 mL round-bottom flask, dissolve 5 mmol (0.955 g) of 2,4-Dichloro-5-
hydroxybenzaldehyde in 20 mL of absolute ethanol.

Addition: Add 5 mmol of the primary amine to the solution.

Catalysis: Add 2-3 drops of glacial acetic acid to catalyze the dehydration.

Reflux: Heat the mixture to reflux (approx. 78°C) with magnetic stirring for 4–6 hours. Monitor

reaction progress via TLC (Mobile phase: Hexane:Ethyl Acetate 7:3).
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Precipitation: Cool the reaction mixture to room temperature, then place in an ice bath for 30

minutes. The Schiff base should precipitate as a colored solid.

Filtration: Filter the precipitate under vacuum.

Purification: Wash the cake with cold ethanol (2 x 5 mL). Recrystallize from hot ethanol if

necessary to achieve >98% purity.

Protocol B: Quality Control & Characterization
Objective: To validate the identity and purity of the intermediate before use.

HPLC Method Parameters:

Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 4.6 x 100 mm, 3.5 µm)

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: Acetonitrile

Gradient: 10% B to 90% B over 15 minutes.

Flow Rate: 1.0 mL/min

Detection: UV at 254 nm and 280 nm.

Retention Time: Expect elution around 8–10 min depending on specific column chemistry

(due to lipophilic Cl groups).

NMR Interpretation (DMSO-d₆):

Aldehyde Proton (-CHO): Singlet at ~10.2 ppm.

Phenolic Proton (-OH): Broad singlet at ~11.0–11.5 ppm (exchangeable with D₂O).

Aromatic Protons: Two singlets (due to isolation by Cl groups) around 7.0–8.0 ppm. Note:

The lack of coupling confirms the 2,4,5-substitution pattern.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3037735?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Process Visualization
The following diagram illustrates the logical workflow for utilizing this intermediate in a drug

discovery pipeline.

Raw Material
(CAS 56962-15-3)

Input QC
(HPLC/NMR)

 Verify ID Reaction Phase
(Reflux/Catalysis)

 Pass Isolation
(Filtration/Wash)

 4-6 hrs Crude
Intermediate

Recrystallization
(EtOH)

Final Validation
(>98% Purity)

Click to download full resolution via product page

Figure 1: Operational workflow for the synthesis and validation of derivatives starting from 2,4-
Dichloro-5-hydroxybenzaldehyde.

Handling, Safety, and Stability
Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). The aldehyde group is

susceptible to oxidation to the corresponding benzoic acid if exposed to air for prolonged

periods.

Safety (GHS Classification):

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.

PPE: Standard laboratory coat, nitrile gloves, and safety goggles are mandatory. All

operations involving heating should be performed in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b3037735?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3037735?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

